Cas no 18587-32-1 (12h-Benzo[b]phenothiazine 5,5-dioxide)

• Product Name: 12h-Benzo[b]phenothiazine 5,5-dioxide
• CAS No: 18587-32-1
• MF: C₁₆H₁₁NO₂S
• MW: 281.329042673111
• CID: 883872
• Update Time: 2023-08-03

12h-Benzo[b]phenothiazine 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 12H-Benzo[b]phenoxazin; 12H-Benzo< b> phenoxazin; Benzo< b> phenoxazin; benzo< b> phenoxazine; 12H-Benz< f> isoindolo< 2,1-a> benzimidazol; AC1Q70O7; MLS002703855; Oprea1_478121; SureCN302837; 12H-benzo[f]benzo[4,5]imidazo[2,1-a]isoindole; AC1L6H5Q; 12H-Benzo[f]benz[4,5]imidazo[2,1-a]isoindol; 12H-benzo[f]benz[4,5]imidazo[2,1-a]isoindole; 12H-Benzo< b> phenothiazin-5-dioxid; CTK1A3891; benzo[b]phenoxa
• 12h-benzo[b]phenothiazine 5,5-dioxide
• NSC116485
• 12h-Benzo[b]phenothiazine 5,5-dioxide

• Inchi： 1S/C16H11NO2S/c18-20(19)15-8-4-3-7-13(15)17-14-9-11-5-1-2-6-12(11)10-16(14)20/h1-10,17H
• InChI Key： LZPODVMZBAPLAL-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2NC2C=C3C=CC=CC3=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 281.05100
• Monoisotopic Mass: 281.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6

Experimental Properties

• Density: 1.387
• Boiling Point: 542.9°C at 760 mmHg
• Flash Point: 282.1°C
• Refractive Index: 1.712
• PSA: 54.55000
• LogP: 4.94840